Cas no 127441-14-9 (2,2-dimethyloxane-3-carbaldehyde)

• Product Name: 2,2-dimethyloxane-3-carbaldehyde
• CAS No: 127441-14-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 1019218
• PubChem ID: 45083479
• Update Time: 2025-11-02

2,2-dimethyloxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carboxaldehyde, tetrahydro-2,2-dimethyl- (9CI)
• 2,2-dimethyloxane-3-carbaldehyde
• 2,2-Dimethyltetrahydro-2H-pyran-3-carbaldehyde
• CS-0249611
• starbld0030523
• AKOS016015962
• 127441-14-9
• EN300-4410798
• 2,2-Dimethyltetrahydropyran-3-carbaldehyde
• SCHEMBL17541868
• MFCD18814936
• Z1511831713

• Inchi： 1S/C8H14O2/c1-8(2)7(6-9)4-3-5-10-8/h6-7H,3-5H2,1-2H3
• InChI Key： UXLOICYSUUPOLQ-UHFFFAOYSA-N
• SMILES： O1CCCC(C=O)C1(C)C

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2,2-dimethyloxane-3-carbaldehyde

Exploring 2,2-dimethyloxane-3-carbaldehyde (CAS No. 127441-14-9): Properties, Applications, and Industry Insights

2,2-dimethyloxane-3-carbaldehyde (CAS No. 127441-14-9) is a specialized organic compound that has garnered attention in various chemical and industrial applications. This oxygenated aldehyde features a unique structural framework, combining a dimethyl-substituted oxane ring with an aldehyde functional group. Its molecular formula, C₈H₁₄O₂, and distinct properties make it valuable for researchers and manufacturers seeking novel flavor and fragrance ingredients or intermediates for organic synthesis.

The compound's cyclic ether-aldehyde hybrid structure contributes to its versatility. Recent studies highlight its potential as a green chemistry building block, aligning with current industry trends toward sustainable chemical production. When analyzing 2,2-dimethyloxane-3-carbaldehyde properties, researchers note its moderate polarity and volatility, which influence its applications in perfumery formulations and specialty chemical synthesis.

In the flavor and fragrance industry, 2,2-dimethyloxane-3-carbaldehyde has shown promise for creating unique olfactory profiles. Its aldehyde-oxane combination can impart fresh, slightly herbal notes, making it interesting for modern niche perfume development. This application aligns with growing consumer demand for innovative scent molecules in personal care products.

From a synthetic chemistry perspective, 127441-14-9 serves as a valuable intermediate. Its reactive aldehyde group allows for various transformations, including condensation reactions and reductions. Researchers exploring heterocyclic compound synthesis frequently investigate this molecule for creating more complex architectures. The dimethyloxane scaffold provides steric effects that can influence reaction outcomes, making it particularly interesting for asymmetric synthesis studies.

The pharmaceutical potential of 2,2-dimethyloxane-3-carbaldehyde has also been examined. While not currently a major active pharmaceutical ingredient (API), its structure suggests possible utility in prodrug development or as a chiral auxiliary in medicinal chemistry. These applications connect with current research trends in drug delivery optimization and targeted therapeutics.

Market analysis indicates growing interest in specialty aldehydes like 2,2-dimethyloxane-3-carbaldehyde. The global fine chemicals market, projected to expand significantly in coming years, creates opportunities for niche compounds with unique functionalities. Manufacturers focusing on custom chemical synthesis are particularly attentive to such molecules that can serve multiple industrial needs.

Quality control for 127441-14-9 typically involves advanced analytical techniques. Gas chromatography (GC) and high-performance liquid chromatography (HPLC) methods are commonly employed to ensure purity, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. These quality assurance measures are critical for applications requiring high-purity materials, such as electronic chemicals or advanced material precursors.

Environmental and safety considerations for 2,2-dimethyloxane-3-carbaldehyde follow standard chemical handling protocols. While not classified as highly hazardous, proper laboratory safety measures should be observed during handling. The compound's biodegradability profile and ecotoxicity data are areas of ongoing research, particularly relevant to industries emphasizing green chemistry principles.

Future research directions for 2,2-dimethyloxane-3-carbaldehyde may explore its potential in material science applications. The combination of its cyclic ether structure and aldehyde functionality could prove valuable for developing novel polymeric materials or surface modification agents. Such applications would align with current interests in functional materials design and smart coatings.

For researchers and industry professionals seeking CAS 127441-14-9 suppliers, it's important to verify technical specifications and certificates of analysis. The compound's availability in different purity grades and quantities allows for flexibility in various applications, from small-scale research to pilot plant production.

In conclusion, 2,2-dimethyloxane-3-carbaldehyde represents an interesting case study in specialty chemical utility. Its combination of structural features creates multiple possibilities for innovation across fragrance, pharmaceutical, and material science fields. As chemical research continues to emphasize molecular diversity and sustainable chemistry, compounds like 127441-14-9 will likely see expanded investigation and application in coming years.